Cas no 1314779-97-9 (1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314779-97-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5843252
• PubChem ID: 129953092
• Update Time: 2025-05-20

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(4-hydroxy-3-nitrophenyl)-
• 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile
• EN300-1829668
• 1314779-97-9
• SCHEMBL21634476

• Inchi： 1S/C10H8N2O3/c11-6-10(3-4-10)7-1-2-9(13)8(5-7)12(14)15/h1-2,5,13H,3-4H2
• InChI Key： BCHYGJKQVUDLPA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C([N+]([O-])=O)=C2)(C#N)CC1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.7±42.0 °C(Predicted)
• pka: 7.41±0.14(Predicted)

Additional information on 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1314779-97-9)

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1314779-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a nitrophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both hydroxy and nitro functional groups enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile has surged, driven by its role in developing novel small-molecule inhibitors and agrochemical intermediates. A growing trend in the scientific community is the exploration of sustainable synthesis methods for such compounds, aligning with the global push for greener chemistry. Searches for "eco-friendly synthesis of nitrophenyl derivatives" or "applications of cyclopropane carbonitriles" reflect this shift. This compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

From a structural perspective, the cyclopropane-1-carbonitrile core is notable for its ring strain, which often imparts enhanced reactivity and selectivity in chemical reactions. This property is leveraged in designing enzyme inhibitors or ligands for biological targets. Meanwhile, the 4-hydroxy-3-nitrophenyl group contributes to the compound's solubility and interaction with polar environments, a critical factor in pharmacokinetic optimization. Such characteristics are frequently discussed in forums focusing on "structure-activity relationships (SAR)" and "fragment-based drug design."

The synthesis of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile typically involves multi-step reactions, including cyclopropanation and nitration processes. Recent advancements in catalytic methods have improved yields and reduced waste, addressing environmental concerns. Queries like "efficient nitrophenyl synthesis" or "catalysts for cyclopropane formation" highlight industry interest in optimizing these protocols. Additionally, the compound's purity and characterization are rigorously validated using techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, 1314779-97-9 has potential applications in material science, particularly in designing photoactive polymers or organic electronic components. The nitro group's electron-withdrawing properties can influence material conductivity, a topic explored in searches like "nitrophenyl derivatives in OLEDs." Its compatibility with cross-coupling reactions further expands its utility in creating complex architectures for advanced materials.

In conclusion, 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbonitrile represents a compelling case study in interdisciplinary chemistry. Its dual functionality as a pharmaceutical building block and material precursor underscores its value in modern research. As the scientific community continues to prioritize green chemistry and precision synthesis, this compound is poised to remain at the forefront of innovation. For those exploring "nitrophenyl cyclopropane derivatives" or "carbonitrile applications," this molecule offers a rich avenue for discovery.